Cas no 2171343-46-5 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171343-46-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5888439
• PubChem ID: 165824611
• Update Time: 2025-10-30

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid
• 2171343-46-5
• EN300-1574511
• 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-19(14-25(30)28-15-18(26(31)32)13-17(2)3)29-27(33)34-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24H,4,13-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： JXRMGNRKIYQDCC-MUMRKEEXSA-N
• SMILES： O(C(N[C@H](CC)CC(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid

Introduction to 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid (CAS No. 2171343-46-5) in Modern Chemical and Biomedical Research

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid, identified by the CAS number 2171343-46-5, represents a sophisticated molecular entity with significant implications in the realms of chemical synthesis and biomedical applications. This compound, characterized by its intricate structure, has garnered attention due to its potential utility in drug development, particularly in the context of enzyme inhibition and molecular recognition. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino-pentanamide backbone suggests a multifaceted role in biochemical interactions, making it a subject of intense scrutiny in contemporary research.

The structural composition of this compound is pivotal to its functionality. The (3R)-configuration at the chiral center introduces stereospecificity, which is a critical factor in pharmaceutical design. This stereochemical feature ensures that the compound interacts selectively with biological targets, thereby enhancing its efficacy while minimizing off-target effects. The fluoren-9-ylmethyl moiety serves as a robust pharmacophore, contributing to the compound's solubility and bioavailability. Furthermore, the methylpentanoic acid component provides a hydrophobic anchor, facilitating binding to lipid-rich environments within biological systems.

Recent advancements in chemical biology have highlighted the importance of such structurally complex molecules in modulating biological pathways. The amide linkage in this compound not only contributes to its stability but also allows for further derivatization, enabling researchers to fine-tune its properties for specific applications. For instance, modifications at the fluoren-9-ylmethoxycarbonyl group can alter the compound's electronic properties, influencing its interaction with enzymes or receptors.

In the context of drug discovery, this compound has been explored as a potential inhibitor of various enzymes implicated in metabolic disorders and inflammatory diseases. The fluoren-9-ylmethyl group, known for its ability to enhance binding affinity through π-stacking interactions, could be particularly useful in designing molecules that target protein-protein interactions. Such interactions are often challenging to modulate due to their transient nature and lack of clear binding pockets. The methylpentanoic acid moiety may also contribute to improved pharmacokinetic profiles by enhancing binding to serum albumin or other plasma proteins.

Current research endeavors are focusing on leveraging computational modeling and high-throughput screening techniques to identify derivatives of this compound with enhanced therapeutic potential. The fluoren-9-ylmethoxycarbonyl group, being amenable to modifications such as fluorination or alkylation, offers a versatile platform for generating libraries of compounds for screening purposes. Additionally, the chiral center at the (3R)-configuration can be exploited to produce enantiomerically pure forms, which are often required for optimal biological activity.

The broader implications of this compound extend beyond mere biochemical interactions. Its structural motifs are reminiscent of those found in natural products with known pharmacological activities, suggesting that it could serve as a scaffold for novel drug candidates. The incorporation of advanced synthetic methodologies, such as solid-phase peptide synthesis or transition-metal-catalyzed cross-coupling reactions, allows for efficient construction of analogs with tailored properties.

In summary,2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4-methylpentanoic acid (CAS No. 2171343-46-5) represents a promising entity in the field of chemical and biomedical research. Its unique structural features—comprising a chiral center, an amide linkage, and a fluorenylmethoxycarbonyl pharmacophore—make it an attractive candidate for further exploration in drug development and molecular recognition studies. As research progresses, it is anticipated that derivatives of this compound will emerge as valuable tools for elucidating biological mechanisms and developing novel therapeutic strategies.